Cas no 885498-48-6 (Tert-Butyl 4-(methoxycarbonyl)-tetrahydro-2H-pyran-4-ylcarbamate)

• Product Name: Tert-Butyl 4-(methoxycarbonyl)-tetrahydro-2H-pyran-4-ylcarbamate
• CAS No: 885498-48-6
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD16621737
• CID: 2114139
• PubChem ID: 21303801
• Update Time: 2024-12-09

Tert-Butyl 4-(methoxycarbonyl)-tetrahydro-2H-pyran-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 4-[[(1,1-dimethylethoxy)carbonyl]amino]tetrahydro-2H-Pyran-4-carboxylic acid methyl ester
• 4-N-BOC-AMINO-4-TETRAHYDROPYRANCARBOXYLIC ACID METHYL ESTER
• Methyl 4-(Boc-amino)tetrahydropyran-4-carboxylate
• tert-Butyl 4-(methoxycarbonyl)-tetrahydro-2H-pyran-4-ylcarbamate
• Methyl 4-((tert-butoxycarbonyl)amino)tetrahydro-2H-pyran-4-carboxylate
• XNEMDNLBFBUFGI-UHFFFAOYSA-N
• SY040394
• methyl 4-t-butoxycarbonylamino-tetrahydro-pyran-4-carboxylate
• Methyl 4-({[(1,1-dimethylethyl)oxy]carbonyl}amino)tetrahydro-2H-pyran-4-carboxylate
• DA-21752
• AB6715
• MFCD16621737
• Methyl4-((tert-butoxycarbonyl)amino)tetrahydro-2H-pyran-4-carboxylate
• SCHEMBL2745968
• AKOS027339517
• methyl 4-[(2-methylpropan-2-yl)oxycarbonylamino]oxane-4-carboxylate
• 885498-48-6
• Tert-Butyl 4-(methoxycarbonyl)-tetrahydro-2H-pyran-4-ylcarbamate

• MDL： MFCD16621737
• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(15)13-12(9(14)16-4)5-7-17-8-6-12/h5-8H2,1-4H3,(H,13,15)
• InChI Key： XNEMDNLBFBUFGI-UHFFFAOYSA-N
• SMILES： O1CCC(C(=O)OC)(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 259.14197277g/mol
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.9